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Compound of Interest

Compound Name: 1,4-Bisbenzil

Cat. No.: B1295341 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
1,4-Bisbenzil, also known as 1,4-bis(benzoylcarbonyl)benzene, is a symmetrical aromatic

tetraketone. Its structure, characterized by a central benzene ring substituted at the para

positions with two benzoylcarbonyl groups, suggests potential applications in polymer

chemistry and as a building block in organic synthesis. This document provides a summary of

its known properties and a generalized approach to its synthesis and structural elucidation.

However, it is important to note that detailed experimental data, including crystallographic and

spectroscopic analyses, are not extensively available in the public domain.

Molecular Structure and Properties
1,4-Bisbenzil possesses a planar central phenyl ring, with two benzil (phenylglyoxal) moieties

attached at the 1 and 4 positions. The molecule's symmetry and the presence of multiple

carbonyl groups are its defining chemical features.
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Property Value Reference

Chemical Formula C₂₂H₁₄O₄ [1][2]

Molecular Weight 342.35 g/mol [1][2]

CAS Number 3363-97-1 [1][2]

Appearance
Light orange to yellow to green

powder/crystal
[1][2]

Melting Point 125.0 - 129.0 °C [1][3]

Purity >97.0% (GC) [1][2]

Structural Identifiers
Identifier Type Identifier Reference

SMILES
O=C(C(=O)c1ccc(C(=O)C(=O)

c2ccccc2)cc1)c1ccccc1
[2]

InChI

InChI=1S/C22H14O4/c23-

19(15-7-3-1-4-8-15)21(25)17-

11-13-18(14-12-

17)22(26)20(24)16-9-5-2-6-10-

16/h1-14H

[2]

Conceptual Experimental Protocols
While specific, detailed experimental protocols for the synthesis and analysis of 1,4-Bisbenzil
are not readily available, a general workflow can be conceptualized based on standard organic

chemistry techniques.

Hypothetical Synthesis of 1,4-Bisbenzil
A plausible synthetic route to 1,4-Bisbenzil could involve a Friedel-Crafts acylation reaction.

The following diagram illustrates a conceptual workflow for such a synthesis.
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Conceptual Synthesis Workflow for 1,4-Bisbenzil

Terephthaloyl chloride
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Friedel-Crafts Acylation

1.
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2.

Reaction Quenching
(e.g., with ice/HCl)

3. Workup &
Extraction

4.
Purification

(e.g., Recrystallization,
Column Chromatography)

5. 1,4-Bisbenzil6.
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Caption: A conceptual workflow for the synthesis of 1,4-Bisbenzil.

Structural Characterization
Following a successful synthesis, the structure of 1,4-Bisbenzil would be confirmed using a

suite of analytical techniques. The logical flow for this characterization is outlined below.
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Logical Workflow for Structural Characterization
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Caption: A logical workflow for the structural characterization of 1,4-Bisbenzil.

Limitations and Future Directions
A comprehensive understanding of the molecular structure of 1,4-Bisbenzil is currently

hampered by the limited availability of detailed empirical data. Future research efforts should

focus on:

Single-Crystal X-ray Diffraction: To obtain precise bond lengths, bond angles, and packing

information.

Advanced Spectroscopic Analysis: Detailed 1D and 2D NMR studies to unambiguously

assign all proton and carbon signals.

Computational Modeling: To complement experimental data and provide insights into the

molecule's conformational flexibility and electronic properties.
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The generation of this fundamental data will be crucial for unlocking the potential of 1,4-
Bisbenzil in materials science and as a versatile synthon in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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